Cas no 2229376-26-3 (tert-butyl N-1-(5-bromo-2-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(5-bromo-2-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2229376-26-3
• MF: C₁₄H₁₈BrNO₄
• MW: 344.201023578644
• CID: 6083704
• PubChem ID: 165623225
• Update Time: 2025-10-21

tert-butyl N-1-(5-bromo-2-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(5-bromo-2-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate
• EN300-1888763
• tert-butyl N-[1-(5-bromo-2-hydroxyphenyl)-2-oxoethyl]-N-methylcarbamate
• 2229376-26-3

• Inchi： 1S/C14H18BrNO4/c1-14(2,3)20-13(19)16(4)11(8-17)10-7-9(15)5-6-12(10)18/h5-8,11,18H,1-4H3
• InChI Key： FXWZRNGRNIBMSK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(C=O)N(C)C(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 343.04192g/mol
• Monoisotopic Mass: 343.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8Ų

Additional information on tert-butyl N-1-(5-bromo-2-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate

Research Brief on tert-Butyl N-1-(5-Bromo-2-Hydroxyphenyl)-2-Oxoethyl-N-Methylcarbamate (CAS: 2229376-26-3)

In recent years, the compound tert-butyl N-1-(5-bromo-2-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate (CAS: 2229376-26-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and prodrugs. The presence of a bromo-hydroxyphenyl moiety and a carbamate group makes it a versatile intermediate for further chemical modifications and biological evaluations.

Recent studies have focused on the synthesis and optimization of tert-butyl N-1-(5-bromo-2-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the synthesis of targeted kinase inhibitors. The researchers utilized a multi-step synthetic route, starting from 5-bromo-2-hydroxyacetophenone, to achieve high yields and purity. The compound's ability to act as a key intermediate in the formation of more complex molecules underscores its importance in drug discovery pipelines.

Another significant area of research involves the compound's role in prodrug development. A 2022 study in Bioorganic & Medicinal Chemistry Letters highlighted its use in masking active pharmacophores, thereby improving bioavailability and reducing off-target effects. The tert-butyl carbamate group, in particular, was found to enhance stability under physiological conditions, making it an attractive choice for prodrug design. These findings suggest that 2229376-26-3 could play a pivotal role in the development of next-generation therapeutics with improved pharmacokinetic profiles.

In addition to its synthetic utility, tert-butyl N-1-(5-bromo-2-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate has been investigated for its biological activity. Preliminary in vitro studies have indicated moderate inhibitory effects on certain cancer cell lines, particularly those associated with breast and prostate cancers. While the exact mechanism of action remains under investigation, researchers hypothesize that the bromo-hydroxyphenyl moiety may interact with specific cellular targets, such as DNA or protein kinases, to exert its effects. Further in vivo studies are warranted to validate these observations and explore its therapeutic potential.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of compounds derived from 2229376-26-3. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed to facilitate its transition from the laboratory to the clinic. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and unlocking the full potential of this compound.

In conclusion, tert-butyl N-1-(5-bromo-2-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate (CAS: 2229376-26-3) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its emerging biological activities, positions it as a compound of interest for future drug discovery endeavors. Continued research and development efforts will be essential to fully elucidate its mechanisms and applications, paving the way for innovative therapeutic solutions.